Evolution of the surface atomic structure of multielement oxide films: curse or blessing?†
Nanoscale Advances Pub Date: 2023-11-02 DOI: 10.1039/D3NA00847A
Abstract
Atomically resolved scanning tunneling microscopy (STM) and X-ray photoelectron spectroscopy (XPS) are used to gain atomic-scale insights into the heteroepitaxy of lanthanum–strontium manganite (LSMO, La1−xSrxMnO3−δ, x ≈ 0.2) on SrTiO3(110). LSMO is a perovskite oxide characterized by several composition-dependent surface reconstructions. The flexibility of the surface allows it to incorporate nonstoichiometries during growth, which causes the structure of the surface to evolve accordingly. This happens up to a critical point, where phase separation occurs, clusters rich in the excess cations form at the surface, and films show a rough morphology. To limit the nonstoichiometry introduced by non-optimal growth conditions, it proves useful to monitor the changes in surface atomic structures as a function of the PLD parameters and tune the latter accordingly.
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Journal Name：Nanoscale Advances
Research Products
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CAS no.: 1291-72-1
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CAS no.: 121578-13-0
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CAS no.: 1076-07-9
